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Abstract
ML198 is a novel, potent, and selective small molecule activator and non-inhibitory chaperone

of the enzyme glucocerebrosidase (GCase). Identified through high-throughput screening, this

pyrazolopyrimidine derivative has emerged as a significant tool compound for the study of

Gaucher disease and other lysosomal storage disorders associated with GCase deficiency.

Unlike many other GCase chaperones, ML198 enhances enzyme activity without inhibiting its

catalytic function, offering a promising therapeutic strategy. This technical guide provides a

comprehensive overview of the chemical properties, biological activity, and experimental

protocols related to ML198.

Core Properties and Specifications
ML198, with the chemical name N-(4-ethynylphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-

carboxamide, possesses a unique molecular structure that facilitates its chaperone activity.[1]

Its key properties are summarized in the tables below.

Table 1: Chemical and Physical Properties of ML198
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Property Value Reference

CAS Number 1380716-06-2 [1]

Molecular Formula C₁₇H₁₄N₄O [1]

Molecular Weight 290.32 g/mol [2]

Appearance Solid powder [1]

Purity >98% [1]

IUPAC Name

N-(4-ethynylphenyl)-5,7-

dimethylpyrazolo[1,5-

a]pyrimidine-3-carboxamide

[1]

InChI Key
HVZPJBKUFRREQC-

UHFFFAOYSA-N
[1]

SMILES
CC1=CC(C)=N2N=C(C(NC3=

CC=C(C#C)C=C3)=O)C=C12
[1]

Table 2: Solubility and Storage of ML198
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Solvent Solubility Notes Reference

DMSO 5 mg/mL (17.22 mM)

Ultrasonic and

warming may be

required. Adjusting pH

to 2 with HCl can aid

dissolution.

[2]

Water Low
Insoluble in aqueous

solutions.
[2]

Ethanol Inquire
Data not readily

available.

Methanol Inquire
Data not readily

available.

Storage (Solid)

-20°C for long-term

(years) 0-4°C for

short-term (weeks)

Store in a dry, dark

environment.
[1]

Storage (In solution)

-80°C for up to 6

months -20°C for up

to 1 month

Aliquot to avoid repeat

freeze-thaw cycles.
[2]

Biological Activity and Mechanism of Action
ML198 is a potent modulator of GCase with an EC₅₀ of 0.4 μM.[2] It functions as a non-

inhibitory chaperone, meaning it binds to the GCase enzyme to facilitate its correct folding and

trafficking from the endoplasmic reticulum to the lysosome, without blocking the enzyme's

active site. This leads to an increase in the amount of functional GCase in the lysosome,

enhancing the degradation of its substrate, glucosylceramide.

Signaling Pathway of ML198 as a GCase Chaperone
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Start Materials:
5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

4-ethynylaniline

Amide Coupling Reaction
(e.g., using HATU or EDC/HOBt)

Aqueous Work-up
and Extraction

Purification
(e.g., Column Chromatography)

Characterization
(NMR, MS, HPLC)

Final Product:
ML198
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Start: Cell Lysates

Protein Quantification

Plate Setup:
Add lysates to 96-well plate

Add 4-MUG Substrate

Incubate at 37°C

Add Stop Solution

Read Fluorescence
(Ex: 365 nm, Em: 445 nm)

Data Analysis

End: GCase Activity

 

Start: Cultured Cells on Coverslips

Treat with ML198 or Vehicle

Fixation (4% PFA)

Permeabilization (Triton X-100)

Blocking (BSA)

Incubate with Primary Antibodies
(anti-GCase, anti-LAMP1)

Incubate with Secondary Antibodies

DAPI Staining

Fluorescence Microscopy

Image Analysis (Co-localization)

End: GCase Translocation Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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